1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrahydro-2-(4-(2-(1-piperidinyl)ethoxy)phenyl)-

• CAS No.: 61356-13-6
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-[3-(2-piperidin-1-ylethoxy)phenyl]-4,5,6,7-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C21H26N2O3/c24-20-18-9-2-3-10-19(18)21(25)23(20)16-7-6-8-17(15-16)26-14-13-22-11-4-1-5-12-22/h6-8,15H,1-5,9-14H2
• InChI Key: QDSOMOUCMJWFFW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOC2=CC=CC(=C2)N3C(=O)C4=C(C3=O)CCCC4

Description

The compound 1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrahydro-2-(4-(2-(1-piperidinyl)ethoxy)phenyl)- (hereafter referred to as the target compound) is a phthalimide derivative characterized by a tetrahydro-isoindole-dione core and a 4-(2-(1-piperidinyl)ethoxy)phenyl substituent. Phthalimide derivatives are privileged scaffolds in medicinal chemistry due to their ability to traverse biological membranes and interact with diverse targets . The piperidinyl ethoxy group introduces a basic nitrogen, enabling ionic interactions in biological systems.

Comparison with Similar Compounds

Core Modifications

• Tetrahydro vs. Aromatic Core: The target compound’s tetrahydro core (4,5,6,7-tetrahydro) contrasts with fully aromatic phthalimide derivatives (e.g., 2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione (Compound 13, )).

Substituent Variations

• Piperidinyl Ethoxy vs. Phenylethyl/Nitro Groups :
  Compared to 5-nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione (Compound 14, ), the target compound’s piperidinyl ethoxy group replaces the nitro-phenylethyl substituent. The nitro group (electron-withdrawing) enhances electrophilicity, while the piperidinyl group (electron-donating) may facilitate hydrogen bonding or ionic interactions with residues like Ser530 in COX-1 .
• Linker Length :
  Derivatives with longer linkers between the isoindole-dione core and arylpiperazine residues (e.g., compound H in ) exhibit higher COX-2 inhibition (IC₅₀ = 0.12 µM) compared to shorter linkers. The target compound’s ethoxy linker may limit steric accessibility to subdomains in COX-2 .

Anticonvulsant Activity

• Sodium Channel Interactions :
  Molecular docking studies for phenylethyl-substituted analogs (Compounds 13–14, ) revealed interactions with the open-pore Na⁺ channel, similar to phenytoin. The target compound’s piperidinyl group may alter binding affinity due to steric or electronic differences .

COX Inhibition

• COX-1/COX-2 Selectivity :
  The target compound’s structural analogs with arylpiperazine substituents (e.g., compound D , ) show COX-1 inhibition via hydrogen bonding with Ser530 and π-π interactions. In contrast, compound H (longer linker) exhibits COX-2 inhibition through interactions with Arg120 and Tyr353. The target compound’s piperidinyl group may shift selectivity toward COX-1 .

Antimicrobial Activity

• Electron-Withdrawing vs. Electron-Donating Groups :
  Derivatives with electron-withdrawing groups (e.g., nitro, fluoro) on phenyl rings (–7) demonstrate enhanced antimicrobial activity. The target compound’s piperidinyl group, being electron-donating, may reduce efficacy against microbial targets compared to analogs like 2-[4-(4,5-diphenyl-1H-imidazol-2-yl)phenyl]isoindoline-1,3-dione () .

Physicochemical and Pharmacokinetic Properties

Solubility and Permeability

• The piperidinyl group’s basicity increases water solubility compared to purely hydrophobic substituents (e.g., 2-fluorophenyl in ). However, the tetrahydro core may offset this by enhancing lipid solubility .

Electrochemical Behavior

• Unlike 4-amino-2-(2,4,6-trimethylphenyl)-1H-isoindole-1,3(2H)-dione (), which undergoes quasi-reversible reduction, the target compound’s piperidinyl group may stabilize radical anions, altering redox properties relevant to prodrug activation .

Comparative Data Table

Compound Name	Core Structure	Substituent	Key Biological Activity	Target/Interaction Mechanism	Reference
Target Compound	Tetrahydro-isoindole-dione	4-(2-(1-piperidinyl)ethoxy)phenyl	COX-1 inhibition (predicted)	Hydrogen bonding (Ser530), π-σ (Leu352)
2-(2-Phenylethyl)-1H-isoindole-1,3(2H)-dione	Aromatic phthalimide	Phenylethyl	Anticonvulsant	Na⁺ channel pore binding
Compound H ()	Aromatic phthalimide	Arylpiperazine (long linker)	COX-2 inhibition (IC₅₀ 0.12 µM)	Hydrogen bonds (Arg120, Tyr355)
2-(2-Fluorophenyl)-tetrahydro-isoindole-dione	Tetrahydro-isoindole-dione	2-Fluorophenyl	Antimicrobial	Electron-withdrawing substituent
2-[4-(4,5-Diphenylimidazol-2-yl)phenyl]isoindoline-1,3-dione	Aromatic phthalimide	Imidazole-phenyl	Antimicrobial	π-π stacking with microbial enzymes